Cas no 2580095-92-5 ({3-(1S)-1-aminoethyl-1H-1,2,4-triazol-5-yl}methanol hydrochloride)

• Product Name: {3-(1S)-1-aminoethyl-1H-1,2,4-triazol-5-yl}methanol hydrochloride
• CAS No: 2580095-92-5
• MF: C₅H₁₁ClN₄O
• MW: 178.620039224625
• MDL: MFCD33020233
• CID: 5656437
• PubChem ID: 155858655
• Update Time: 2025-08-02

{3-(1S)-1-aminoethyl-1H-1,2,4-triazol-5-yl}methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• {3-[(1S)-1-aminoethyl]-1H-1,2,4-triazol-5-yl}methanol hydrochloride
• [3-[(1S)-1-Aminoethyl]-1H-1,2,4-triazol-5-yl]methanol;hydrochloride
• EN300-27707994
• 2580095-92-5
• {3-(1S)-1-aminoethyl-1H-1,2,4-triazol-5-yl}methanol hydrochloride

• MDL： MFCD33020233
• Inchi： 1S/C5H10N4O.ClH/c1-3(6)5-7-4(2-10)8-9-5;/h3,10H,2,6H2,1H3,(H,7,8,9);1H/t3-;/m0./s1
• InChI Key： PKPCLUBIVAHFBA-DFWYDOINSA-N
• SMILES： Cl.OCC1NN=C([C@H](C)N)N=1

Computed Properties

• Exact Mass: 178.0621387g/mol
• Monoisotopic Mass: 178.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.8Ų

Additional information on {3-(1S)-1-aminoethyl-1H-1,2,4-triazol-5-yl}methanol hydrochloride

Comprehensive Overview of {3-(1S)-1-aminoethyl-1H-1,2,4-triazol-5-yl}methanol hydrochloride (CAS No. 2580095-92-5)

The compound {3-(1S)-1-aminoethyl-1H-1,2,4-triazol-5-yl}methanol hydrochloride (CAS No. 2580095-92-5) is a specialized heterocyclic derivative with significant potential in pharmaceutical research and medicinal chemistry. Its unique structure, featuring a 1,2,4-triazole core and an aminoethyl side chain, makes it a promising candidate for drug development. Researchers are increasingly interested in this compound due to its potential applications in enzyme inhibition and receptor modulation, particularly in the context of neurological disorders and metabolic diseases.

In recent years, the demand for triazole-based compounds has surged, driven by their versatility in drug design and biochemical applications. The 1,2,4-triazole moiety, in particular, is known for its ability to enhance bioavailability and binding affinity to biological targets. The hydrochloride salt form of this compound further improves its solubility and stability, making it suitable for formulation studies and preclinical testing. These properties align with current trends in small-molecule therapeutics, where researchers prioritize compounds with optimized pharmacokinetic profiles.

One of the most searched topics in pharmaceutical chemistry revolves around the structure-activity relationship (SAR) of novel compounds. The {3-(1S)-1-aminoethyl-1H-1,2,4-triazol-5-yl}methanol hydrochloride offers a fascinating case study due to its chiral center and functional group diversity. The (1S)-1-aminoethyl configuration is critical for its stereoselective interactions with biological targets, a feature highly sought after in asymmetric synthesis and drug discovery. This aspect resonates with the growing interest in enantiopure drugs, which often exhibit superior efficacy and reduced side effects.

The compound's potential extends to computational chemistry and molecular modeling, where it can be used to explore ligand-receptor dynamics. With the rise of AI-driven drug discovery, researchers are leveraging tools like docking simulations and quantitative structure-activity relationship (QSAR) models to predict its behavior in biological systems. These approaches are particularly relevant given the increasing focus on precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the preparation of {3-(1S)-1-aminoethyl-1H-1,2,4-triazol-5-yl}methanol hydrochloride involves sophisticated multi-step synthesis protocols. Key steps include the construction of the 1,2,4-triazole ring, followed by chiral resolution to achieve the desired enantiomeric purity. The final hydrochloride salt formation ensures the compound's suitability for biological assays and formulation development. These methodologies are of great interest to chemists working on green chemistry and sustainable synthesis.

In conclusion, {3-(1S)-1-aminoethyl-1H-1,2,4-triazol-5-yl}methanol hydrochloride (CAS No. 2580095-92-5) represents a compelling subject for both academic research and industrial applications. Its structural features and functional properties position it as a valuable tool in the ongoing quest for innovative therapeutic agents. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing drug discovery and chemical biology.